Cas no 142022-60-4 (Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)-)

Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)- structure
142022-60-4 structure
Product Name:Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)-
CAS No:142022-60-4
MF:C12H6Cl3NO3
MW:318.539940357208
CID:230131
PubChem ID:3025759
Update Time:2025-04-19

Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3-trichloro-5-(4-nitrophenoxy)-
    • 1,2,3-trichloro-5-(4-nitrophenoxy)benzene
    • 142022-60-4
    • Diphenyl ether, 3,4,5-trichloro-4'-nitro
    • Benzene, 1,2,3-trichloro-5-(4-nitrophenoxy)-
    • DTXSID00161928
    • NS00120896
    • CYTQSKBPAYNKCG-UHFFFAOYSA-N
    • Inchi: 1S/C12H6Cl3NO3/c13-10-5-9(6-11(14)12(10)15)19-8-3-1-7(2-4-8)16(17)18/h1-6H
    • InChI Key: CYTQSKBPAYNKCG-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])Cl)Cl

Computed Properties

  • Exact Mass: 316.94148
  • Monoisotopic Mass: 316.941326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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